5-(Hydroxymethyl)-5-[2-(octadecyloxy)ethyl]oxolan-2-one

• CAS No.: 103579-10-8
• Molecular Formula: C25H48O4
• Molecular Weight: 412.6 g/mol
• IUPAC Name: 5-(hydroxymethyl)-5-(2-octadecoxyethyl)oxolan-2-one
• InChI: InChI=1S/C25H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-28-22-20-25(23-26)19-18-24(27)29-25/h26H,2-23H2,1H3
• InChI Key: LITDNLGIIMPJMP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOCCC1(CCC(=O)O1)CO

Description

5-(Hydroxymethyl)-5-[2-(octadecyloxy)ethyl]oxolan-2-one is a useful research compound. Its molecular formula is C25H48O4 and its molecular weight is 412.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 10.2 g (21.83 mmol) of the compound prepared in (e) above, 300 ml of a mixture of ethyl alcohol and water in a ratio of 9:1 and 1.5 g of 5% palladium on carbon (50% water content) was placed in a pressure bottle and hydrogenated at 40° C. under a pressure of 50 lbs. of hydrogen until uptake was complete. The catalyst was then filtered off and the filtrate concentrated in vacuo. The residue was crystallized from methanol to yield a solid.